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Compound of Interest

Compound Name: Ethyl 4-Methoxyindole-3-acetate

Cat. No.: B8802865

Get Quote

The methoxy group acts as a strong electron-donating group (EDG) via resonance, increasing

the electron density of the indole ring. This "activation" is critical for two reasons:

Electronic Enhancement: It facilitates

stacking interactions within hydrophobic receptor pockets (e.g., the colchicine binding site of
tubulin).

Hydrogen Bonding: The methoxy oxygen serves as a weak hydrogen bond acceptor,

anchoring the molecule in active sites (e.g., Ser/Thr residues in COX enzymes).

SAR Matrix of Methoxy-Indoles:

C5-Methoxy: Critical for "melatonin-like" activity.[2] Mimics the endogenous 5-methoxy group

of melatonin, essential for MT1/MT2 receptor affinity. Also seen in Indomethacin for COX

inhibition.[3]

C6-Methoxy: often maximizes potency in tubulin inhibitors (e.g., combretastatin analogs). It

sterically and electronically mimics the trimethoxyphenyl ring found in colchicine.
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C7-Methoxy: frequently used to block metabolic oxidation or improve solubility, though often

less potent than C5/C6 in receptor binding.

Therapeutic Domain A: Oncology & Tubulin
Destabilization[5]
Methoxy-activated indoles, particularly arylthioindoles and aroylindoles, function as potent

Microtubule Targeting Agents (MTAs). They bind to the colchicine site of

-tubulin, preventing polymerization.[1]

Mechanism of Action
The binding induces a conformational change in tubulin, preventing the formation of straight

protofilaments. This triggers the Spindle Assembly Checkpoint (SAC), arresting cells in the

G2/M phase and leading to apoptosis.
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Caption: Pathway illustrating the cascade from methoxy-indole binding at the colchicine site to

apoptotic cell death.

Comparative Potency Data
The following table summarizes the IC50 values of key methoxy-activated indoles against

human cancer cell lines, highlighting the potency gain from specific methoxy substitutions.

Compound
Substitutio
n Pattern

Target Cell Line IC50 (µM) Mechanism

OXi8006

6-methoxy

(core), 3,4,5-

trimethoxy

(pendant)

Tubulin
SK-OV-3

(Ovarian)
0.034

Microtubule

Destabilizatio

n

Compound

3g

6-methoxy-1-

(3,4,5-

trimethoxyph

enyl)

Tubulin
MCF-7

(Breast)
~0.11 G2/M Arrest

Indomethacin
5-methoxy-2-

methyl
COX-1/2

HCT-116

(Colon)
>50 (Low)

COX

Inhibition

(Non-tubulin)

5-

Methoxyindol

e

5-methoxy

(unsubstitute

d)

5-HT3 Various N/A
Serotonergic

Modulation

Therapeutic Domain B: CNS & Melatonergic
Systems
The 5-methoxy group is the "molecular address" for the pineal gland's secretory products. 5-

methoxyindole is a direct bio-isostere of the melatonin core.

Mechanism of Action
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Agonism at MT1 and MT2 G-protein coupled receptors (GPCRs) leads to the inhibition of

adenylyl cyclase and a reduction in cAMP.
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Caption: Signal transduction pathway for 5-methoxyindole derivatives acting on Melatonin (MT)

receptors.

Experimental Protocols (Self-Validating Systems)
To ensure reproducibility and scientific integrity, the following protocols utilize internal controls

and specific validation steps.

Protocol A: Tubulin Polymerization Assay
(Fluorescence-Based)
Objective: Quantify the inhibition of tubulin assembly by methoxy-indoles in a cell-free system.

Reagents:

Purified Porcine Brain Tubulin (>99%).

GTP (1 mM stock).

DAPI (Reporter fluorophore).

Buffer: 80 mM PIPES (pH 6.9), 2 mM MgCl₂, 0.5 mM EGTA.

Workflow:

Preparation: Keep all reagents on ice (4°C). Prepare a 3 mg/mL tubulin stock in Buffer.

Compound Addition: Add 5 µL of test compound (dissolved in DMSO) to a 96-well black plate

(pre-warmed to 37°C).
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Control Positive: Colchicine (5 µM).

Control Negative: DMSO (0.1% final).[4]

Initiation: Add 95 µL of Tubulin/GTP/DAPI mix to each well.

Kinetics: Immediately read fluorescence (Ex 360 nm / Em 450 nm) every 30 seconds for 60

minutes at 37°C.

Validation Check: The DMSO control must show a sigmoidal polymerization curve (Lag

phase -> Growth -> Plateau). If the control remains flat, the tubulin is denatured; discard

data.

Analysis: Calculate

(slope of the growth phase). % Inhibition =

.

Protocol B: MTT Cell Viability Assay (Cytotoxicity)
Objective: Determine IC50 values for antiproliferative activity.[1][5][6][7]

Workflow:

Seeding: Seed cancer cells (e.g., MCF-7) at

cells/well in 96-well plates. Incubate 24h for attachment.

Treatment: Treat with serial dilutions of methoxy-indole (0.01 µM to 100 µM).

Blank: Media only (no cells).

Vehicle Control: 0.1% DMSO.[4]

Incubation: 48 to 72 hours at 37°C, 5% CO₂.

Development: Add MTT reagent (0.5 mg/mL). Incubate 4h. Formazan crystals form in viable

cells.
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Solubilization: Aspirate media. Add 100 µL DMSO to dissolve crystals.

Quantification: Read Absorbance at 570 nm (Reference 630 nm).

Calculation:

.

Validation: The Z-factor of the assay must be > 0.5 for statistical reliability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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